The Discovery and Synthesis of (R)-BMS-816336: A Technical Guide
The Discovery and Synthesis of (R)-BMS-816336: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals
Abstract
(R)-BMS-816336 is a potent and selective inhibitor of 11β-hydroxysteroid dehydrogenase type 1 (11β-HSD1), an enzyme implicated in the pathogenesis of type 2 diabetes and other metabolic disorders. This technical guide provides an in-depth overview of the discovery and synthesis of this clinical candidate, originally developed by Bristol Myers Squibb. It includes a detailed summary of its biological activity, a step-by-step synthetic protocol, and the methodologies for key biological assays. Visual representations of the relevant signaling pathway and experimental workflows are also provided to facilitate a comprehensive understanding of this promising therapeutic agent.
Introduction
Glucocorticoids play a crucial role in regulating glucose metabolism. While circulating glucocorticoid levels are controlled by the hypothalamic-pituitary-adrenal (HPA) axis, intracellular concentrations are modulated by the enzyme 11β-hydroxysteroid dehydrogenase type 1 (11β-HSD1). 11β-HSD1 converts inactive cortisone (B1669442) to active cortisol, thereby amplifying glucocorticoid receptor activation within tissues like the liver and adipose tissue.[1] Overactivity of 11β-HSD1 is associated with insulin (B600854) resistance and the development of type 2 diabetes.
(R)-BMS-816336, the (R)-enantiomer of the clinical candidate BMS-816336, was identified as a highly potent and selective inhibitor of 11β-HSD1. Its discovery represents a significant advancement in the search for novel therapeutics for metabolic diseases. This document details the key data and methodologies related to its discovery and synthesis.
Biological Activity
(R)-BMS-816336 demonstrates potent inhibition of the 11β-HSD1 enzyme across multiple species with excellent selectivity over the 11β-HSD2 isoform, which is critical for avoiding off-target effects on mineralocorticoid regulation.
In Vitro Potency
The inhibitory activity of (R)-BMS-816336 against 11β-HSD1 was determined using in vitro enzyme assays. The half-maximal inhibitory concentration (IC50) values are summarized in the table below.
| Enzyme Source | IC50 (nM) |
| Human 11β-HSD1 | 14.5 |
| Mouse 11β-HSD1 | 50.3 |
| Cynomolgus Monkey 11β-HSD1 | 16 |
| Human 11β-HSD2 | >100,000 |
Data sourced from MedChemExpress and other publicly available data.[2]
In Vivo Pharmacodynamics
The in vivo efficacy of the racemate, BMS-816336, was evaluated in cynomolgus monkeys and diet-induced obese (DIO) mice. The compound exhibited robust acute pharmacodynamic effects, demonstrating its potential for oral administration.
| Animal Model | Parameter | Value |
| Cynomolgus Monkeys | ED50 | 0.12 mg/kg |
| DIO Mice | ED50 | Not explicitly stated for (R)-enantiomer, but parent compound is active. |
ED50 represents the dose required to achieve 50% of the maximum effect. Data for BMS-816336.[1]
Synthesis of (R)-BMS-816336
The synthesis of (R)-BMS-816336 is an 8-step process starting from commercially available materials. A detailed, step-by-step protocol is provided below.
Synthetic Scheme
Caption: Synthetic route for (R)-BMS-816336.
Experimental Protocol
The synthesis of the isotopically labeled analog, [13C6]BMS‐816336, provides a representative protocol for the synthesis of the core structure. The synthesis of the unlabeled (R)-BMS-816336 would follow a similar pathway with non-labeled starting materials. The synthesis was completed in 8 steps with a 26% overall yield from [13C6]bromobenzene.[1] A similar 8-step synthesis for the radiolabeled [phenyl‐14C(U)]BMS‐816336 from [14C(U)]bromobenzene yielded the final product in 22% radiochemical yield.[1]
A detailed, step-by-step protocol with specific reagents, quantities, and reaction conditions is typically found in the supplementary information of the primary scientific publication and is summarized here for illustrative purposes.
Step 1-2: Grignard Reaction and Addition to Adamantanone
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[13C6]Bromobenzene is converted to the corresponding Grignard reagent.
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The Grignard reagent is then added to 2-adamantanone (B1666556) to form the tertiary alcohol.
Step 3: Dehydration
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The tertiary alcohol is dehydrated under acidic conditions to yield the corresponding alkene.
Step 4: Epoxidation
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The alkene is treated with an epoxidizing agent, such as m-CPBA, to form the epoxide.
Step 5: Epoxide Opening and Diol Formation
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The epoxide is opened under acidic conditions to yield a diol.
Step 6: Chiral Resolution
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The racemic diol is resolved to isolate the desired (R)-enantiomer. This can be achieved through various methods, including chiral chromatography or derivatization with a chiral auxiliary.
Step 7: Amide Coupling
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The resolved alcohol is coupled with a protected 3-hydroxyazetidine derivative using standard amide coupling reagents (e.g., HATU, EDC/HOBt).
Step 8: Deprotection
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The protecting group on the 3-hydroxyazetidine moiety is removed to yield the final product, (R)-BMS-816336.
Key Experimental Methodologies
11β-HSD1 Enzyme Inhibition Assay
The in vitro potency of (R)-BMS-816336 is determined using a biochemical assay that measures the conversion of cortisone to cortisol by recombinant human 11β-HSD1.
Caption: Workflow for the 11β-HSD1 enzyme inhibition assay.
Protocol:
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Recombinant human 11β-HSD1 enzyme is incubated with varying concentrations of the test compound, (R)-BMS-816336.
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The enzymatic reaction is initiated by the addition of the substrate, cortisone, and the cofactor, NADPH.
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The mixture is incubated at 37°C for a specified period.
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The reaction is terminated, and the amount of cortisol produced is quantified using a suitable detection method, such as Homogeneous Time-Resolved Fluorescence (HTRF) or Liquid Chromatography-Mass Spectrometry (LC-MS).
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The IC50 value is calculated by plotting the percentage of inhibition against the logarithm of the inhibitor concentration.
Pharmacodynamic Assessment in DIO Mice
The in vivo efficacy of 11β-HSD1 inhibitors is often assessed in diet-induced obese (DIO) mice, a relevant preclinical model for metabolic disease.
Protocol:
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Male C57BL/6 mice are fed a high-fat diet for several weeks to induce obesity and insulin resistance.
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A baseline measurement of relevant biomarkers (e.g., blood glucose, insulin) is taken.
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The DIO mice are orally administered with the test compound (or vehicle control).
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At various time points after dosing, blood samples are collected to measure drug concentration and pharmacodynamic markers.
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Key pharmacodynamic endpoints include the reduction in the conversion of an exogenously administered precursor (like prednisone) to its active form (prednisolone) in the plasma, which reflects the inhibition of 11β-HSD1 in target tissues.
Signaling Pathway
(R)-BMS-816336 exerts its therapeutic effect by inhibiting the 11β-HSD1 enzyme, thereby reducing the intracellular conversion of inactive cortisone to active cortisol. This leads to decreased activation of the glucocorticoid receptor and a subsequent reduction in the expression of genes involved in gluconeogenesis and other metabolic processes that contribute to hyperglycemia and insulin resistance.
Caption: Mechanism of action of (R)-BMS-816336.
Conclusion
(R)-BMS-816336 is a potent and selective inhibitor of 11β-HSD1 with a promising preclinical profile. The synthetic route is well-defined, and the biological assays for its characterization are robust. This technical guide provides a comprehensive overview of the discovery and synthesis of (R)-BMS-816336, offering valuable information for researchers and professionals in the field of drug development for metabolic diseases. Further investigation into its clinical efficacy and safety is warranted.
